N-[2-(4-morpholinyl)phenyl]-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide

• Molecular Formula: C20H20N4O3S
• Molecular Weight: 396.5 g/mol
• IUPAC Name: N-(2-morpholin-4-ylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C20H20N4O3S/c25-18(14-28-20-23-22-19(27-20)15-6-2-1-3-7-15)21-16-8-4-5-9-17(16)24-10-12-26-13-11-24/h1-9H,10-14H2,(H,21,25)
• InChI Key: ZFDDJWDGEPERBL-UHFFFAOYSA-N
• SMILES: C1COCCN1C2=CC=CC=C2NC(=O)CSC3=NN=C(O3)C4=CC=CC=C4

Description

N-[2-(4-morpholinyl)phenyl]-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is commonly referred to as a "sulfanylacetamide" and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[2-(4-morpholinyl)phenyl]-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide is not fully understood. However, it has been suggested that this compound may act by inhibiting certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. Additionally, it has been proposed that this compound may exert its antimicrobial and antifungal effects by disrupting the cell membrane of microorganisms.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. These include the inhibition of cell growth and proliferation, induction of apoptosis (programmed cell death), and modulation of the immune system. Additionally, this compound has been shown to exhibit antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(4-morpholinyl)phenyl]-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide in lab experiments is its broad range of potential therapeutic applications. Additionally, this compound is relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for research on N-[2-(4-morpholinyl)phenyl]-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide. Some of these include:
1. Further investigation of the mechanism of action of this compound.
2. Development of new synthesis methods for this compound.
3. Investigation of the potential use of this compound in the treatment of other diseases, such as autoimmune disorders and cardiovascular disease.
4. Investigation of the potential use of this compound in combination with other drugs for enhanced therapeutic effects.
5. Investigation of the potential use of this compound in targeted drug delivery systems for improved efficacy and reduced toxicity.

Synthesis Methods

The synthesis of N-[2-(4-morpholinyl)phenyl]-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide involves the reaction of 2-(4-morpholinyl)aniline with 5-phenyl-1,3,4-oxadiazol-2-thiol in the presence of acetic anhydride. The reaction is carried out under reflux conditions, and the resulting product is purified using column chromatography.

Scientific Research Applications

N-[2-(4-morpholinyl)phenyl]-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anticancer, antimicrobial, and antifungal properties. Additionally, this compound has been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.